Cas no 1264282-48-5 (3-(Boc-aminomethyl)-pyridine-4-boronic acid pinacol ester)

• Product Name: 3-(Boc-aminomethyl)-pyridine-4-boronic acid pinacol ester
• CAS No: 1264282-48-5
• MF: C₁₇H₂₇BN₂O₄
• MW: 334.218284845352
• MDL: MFCD11506256
• CID: 4566013
• Update Time: 2025-05-19

3-(Boc-aminomethyl)-pyridine-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• Boc-3-(Aminomethyl)pyridine-4-boronic acid pinacol ester
• tert-butyl N-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]methyl]carbamate
• 3-(Boc-aminomethyl)-pyridine-4-boronic acid pinacol ester

• MDL： MFCD11506256
• Inchi： 1S/C17H27BN2O4/c1-15(2,3)22-14(21)20-11-12-10-19-9-8-13(12)18-23-16(4,5)17(6,7)24-18/h8-10H,11H2,1-7H3,(H,20,21)
• InChI Key： LNJAORDUGNFOAD-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=CC=2CNC(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 446
• Topological Polar Surface Area: 69.7

Additional information on 3-(Boc-aminomethyl)-pyridine-4-boronic acid pinacol ester

3-(Boc-Aminomethyl)-Pyridine-4-Boronic Acid Pinacol Ester: A Comprehensive Overview

The compound with CAS No 1264282-48-5, known as 3-(Boc-aminomethyl)-pyridine-4-boronic acid pinacol ester, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is particularly notable for its unique structure, which combines a pyridine ring with a boronic acid group and a Boc (tert-butoxycarbonyl) protected amino methyl group. The presence of these functional groups makes it an invaluable building block in various chemical reactions, including cross-coupling reactions and peptide synthesis.

3-(Boc-Aminomethyl)-pyridine-4-boronic acid pinacol ester is synthesized through a series of well-established organic reactions, often involving the use of transition metal catalysts and precise control over reaction conditions. The synthesis process typically begins with the preparation of the pyridine derivative, followed by the introduction of the boronic acid group via Suzuki coupling or similar methods. The Boc protection step ensures that the amino group remains inert during subsequent reactions, allowing for greater control over the final product's structure.

One of the most recent advancements in the utilization of this compound is its application in drug discovery and development. Researchers have leveraged its unique properties to design novel bioactive molecules with potential therapeutic applications. For instance, studies have shown that derivatives of 3-(Boc-Aminomethyl)-pyridine-4-boronic acid pinacol ester can act as inhibitors of specific enzymes involved in disease pathways, making them promising candidates for targeted therapies.

In addition to its role in pharmaceutical research, this compound has also found applications in materials science. Its ability to undergo various coupling reactions has made it a valuable precursor in the synthesis of advanced materials, such as conductive polymers and nanoparticles. Recent studies have demonstrated that incorporating this compound into polymer frameworks can significantly enhance their electronic properties, paving the way for innovative applications in electronics and energy storage.

The structural versatility of 3-(Boc-Aminomethyl)-pyridine-4-boronic acid pinacol ester is further highlighted by its ability to participate in multiple types of chemical transformations. For example, it can undergo nucleophilic aromatic substitution, cross-coupling reactions, and peptide coupling, depending on the specific reaction conditions and reagents used. This adaptability makes it a cornerstone in modern organic synthesis.

From an environmental standpoint, researchers have been exploring greener synthesis methods for this compound to minimize its ecological footprint. Recent advancements include the use of biodegradable solvents and catalytic systems that reduce waste generation during the production process. These efforts align with global sustainability goals and underscore the importance of responsible chemical manufacturing.

In conclusion, 3-(Boc-Aminomethyl)-pyridine-4-boronic acid pinacol ester stands as a testament to the ingenuity and progress in organic chemistry. Its diverse applications across pharmaceuticals, materials science, and green chemistry highlight its significance as a multifunctional compound with immense potential for future innovations.